N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(piperidine-1-sulfonyl)benzamide

• IUPAC Name: N-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C22H26N6O3S/c1-16-6-9-19(14-17(16)2)28-21(24-25-26-28)15-23-22(29)18-7-10-20(11-8-18)32(30,31)27-12-4-3-5-13-27/h6-11,14H,3-5,12-13,15H2,1-2H3,(H,23,29)
• InChI Key: ALBCCFKMTVZRCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=NN=N2)CNC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4)C
• Molecular Formula: C22H26N6O3S
• Molecular Weight: 454.5 g/mol

Description

The compound is a derivative of piperidine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction, and their synthesis has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are directly related to its structure. The constant changes depending on the solvent the compound is used in. Typically, organic chemists compare the various values from their determination in water, DMSO and the gas phase and use these to predict a compound’s reactivity, solubility, and other physical characteristics.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the search results, it’s worth noting that piperidine derivatives are present in more than twenty classes of pharmaceuticals, suggesting a wide range of potential mechanisms depending on the specific derivative and its intended use.

Future Directions

Piperidines play a significant role in the pharmaceutical industry, and their derivatives are present in more than twenty classes of pharmaceuticals. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This suggests that there is ongoing interest and potential for future research and development in this area.